Cas no 89446-13-9 (Quinoline, 6-bromo-4,8-dimethoxy-2-methyl-)

• Product Name: Quinoline, 6-bromo-4,8-dimethoxy-2-methyl-
• CAS No: 89446-13-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 600286
• PubChem ID: 14570332
• Update Time: 2025-04-19

Quinoline, 6-bromo-4,8-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-4,8-dimethoxy-2-methyl-
• 6-bromo-4,8-dimethoxy-2-methylquinoline
• CHEMBL301455
• 6-Bromo-4,8-dimethoxy-2-methyl-quinoline
• SCHEMBL9829864
• 89446-13-9
• DTXSID10561778

• Inchi： 1S/C12H12BrNO2/c1-7-4-10(15-2)9-5-8(13)6-11(16-3)12(9)14-7/h4-6H,1-3H3
• InChI Key： VNWJXSMMKLHQBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=C(C=C(C)N=2)OC)OC

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4Ų